Cas no 122520-86-9 (Tyrphostin 47)

• Product Name: Tyrphostin 47
• CAS No: 122520-86-9
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 177616
• PubChem ID: 667601
• Update Time: 2025-05-20

Tyrphostin 47 Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioamide,2-cyano-3-(3,4-dihydroxyphenyl)-, (2E)-
• AG-213
• (2E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enethioamide
• 3-amino-2-[(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-sulfanylprop-2-enenitrile
• ALPHA-CYANO-(3,4-DIHYDROXY)THIOCINNAMIDE
• ALPHA-CYANO-3,4-DIHYDROXYTHIOCINNAMAMIDE
• RG-50864
• TYRPHOSTIN 47
• TYRPHOSTIN A47
• TYRPHOSTIN AG 213
• TYRPHOSTIN RG 50864
• AG 213
• AG 213 (Tyrphostin AG 213)
• ZGHQGWOETPXKLY-XVNBXDOJSA-N
• 3,4-DIHYDROXY-ALPHA-CYANOTHIOCINNAMAMIDE
• TYRPHOSTIN A47 99+%
• Tyrphostin AG213
• Tyrphostin AG-213
• AG213 (Tyrphostin 47)
• Lopac-T-7540
• 122520-86-9
• NCGC00016050-02
• NCGC00024619-04
• Tyrphostin RG50864
• BRD-K96778649-001-01-6
• T7540 (Tyrphostin 47)
• BDBM4363
• SCHEMBL239295
• SCHEMBL14411466
• HKQ7UDF4J7
• HMS3402F14
• IDI1_033862
• 3,4-Dihydroxybenzylidenethioacetamide
• SR-01000597611-1
• NCGC00016050-04
• 2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenethioamide
• RG50864
• HMS1791F14
• 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-
• NCGC00016050-01
• RG-50864;Tyrphostin AG-213
• CHEMBL77030
• RG 50864
• HMS1989F14
• 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-, (2E)-
• NSC-638083
• AKOS040746431
• NCGC00024619-02
• BSPBio_001392
• NCGC00016050-03
• BiomolKI2_000024
• Tocris-0503
• BMK1-C2
• (2E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenethioamide
• benzylidenemalononitrile (BMN) deriv. 47
• CCG-100618
• (E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enethioamide
• 118409-60-2
• DTXSID701018041
• AG-213 AG 213
• AG213
• HMS1361F14
• BiomolKI_000014
• NCGC00024619-03
• NSC638083
• NCGC00024619-01
• SR-01000597611
• 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-, (E)-
• 3,4-Dihydroxy-alpha-cyanothiocinnamide
• NCGC00016050-06
• NCGC00016050-05
• CHEBI:93703
• DA-68434
• Tyrphostin 47

• Inchi： 1S/C10H8N2O2S/c11-5-7(10(12)15)3-6-1-2-8(13)9(14)4-6/h1-4,13-14H,(H2,12,15)/b7-3+
• InChI Key： ZGHQGWOETPXKLY-XVNBXDOJSA-N
• SMILES： S=C(/C(/C#N)=C/C1C=CC(=C(C=1)O)O)N

Computed Properties

• Exact Mass: 220.030648
• Monoisotopic Mass: 220.030648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: 29
• XLogP3: 0.5
• Topological Polar Surface Area: 88.1

Experimental Properties

• Color/Form: Not available
• Density: 1.583
• Boiling Point: 343.4 °C at 760 mmHg
• Flash Point: 161.5 °C
• Refractive Index: 1.78
• Solubility: DMSO: 50 mg/mL, clear, orange
• PSA: 122.36000
• LogP: 1.99118
• Solubility: Not available

Tyrphostin 47 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on Tyrphostin 47

Exploring Tyrphostin 47 (CAS No. 122520-86-9): A Comprehensive Guide to Its Properties and Applications

Tyrphostin 47 (CAS No. 122520-86-9) is a synthetic compound that has garnered significant attention in biochemical and pharmacological research. Known for its role as a tyrosine kinase inhibitor, this molecule is widely studied for its potential applications in cell signaling pathways and disease modulation. Researchers and pharmaceutical developers are increasingly interested in Tyrphostin 47 due to its ability to interfere with specific enzymatic processes, making it a valuable tool in both academic and industrial settings.

The chemical structure of Tyrphostin 47 features a quinazoline core, which is critical for its inhibitory activity. This structure allows the compound to bind competitively to ATP-binding sites on tyrosine kinases, thereby blocking their function. Such interactions are pivotal in understanding cancer progression, as many malignancies are driven by aberrant kinase activity. Consequently, Tyrphostin 47 is often utilized in preclinical studies to explore novel therapeutic strategies.

One of the most compelling aspects of Tyrphostin 47 is its selectivity. Unlike broad-spectrum kinase inhibitors, this compound exhibits a preference for certain kinase families, reducing off-target effects. This specificity has led to its use in targeted therapy research, particularly in conditions like chronic myeloid leukemia (CML) and breast cancer. With the rise of personalized medicine, the demand for selective inhibitors like Tyrphostin 47 is expected to grow.

Beyond oncology, Tyrphostin 47 has shown promise in neurodegenerative disease research. Recent studies suggest that modulating kinase activity could mitigate symptoms of Alzheimer's disease and Parkinson's disease. This has sparked interest in the compound's potential to cross the blood-brain barrier, a key challenge in neurological drug development.

The synthesis of Tyrphostin 47 involves multi-step organic reactions, often starting from commercially available quinazoline derivatives. Researchers emphasize the importance of high-purity batches to ensure reproducibility in experiments. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify the compound's integrity.

In the context of drug discovery, Tyrphostin 47 serves as a lead compound for designing next-generation inhibitors. Its well-characterized mechanism provides a template for optimizing pharmacokinetic properties and binding affinity. Many pharmaceutical companies are exploring derivatives of Tyrphostin 47 to enhance efficacy and reduce toxicity.

From a commercial perspective, the market for kinase inhibitors is expanding rapidly, driven by the increasing prevalence of kinase-driven diseases. Tyrphostin 47 is frequently cited in patent applications and scientific publications, reflecting its importance in the field. Suppliers of research chemicals report steady demand for this compound, particularly from academic institutions and biotech startups.

For researchers working with Tyrphostin 47, proper handling and storage are essential. The compound is typically supplied as a lyophilized powder and should be stored at -20°C to maintain stability. Solubility in DMSO makes it suitable for in vitro assays, though concentration optimization is recommended to avoid precipitation.

Looking ahead, the role of Tyrphostin 47 in translational research is likely to expand. With advances in structural biology and computational modeling, scientists can better predict how modifications to the Tyrphostin scaffold might improve therapeutic outcomes. This positions Tyrphostin 47 as a cornerstone molecule in the ongoing quest for precision medicine solutions.

In summary, Tyrphostin 47 (CAS No. 122520-86-9) represents a fascinating intersection of chemistry and biology. Its unique properties continue to inspire investigations across multiple therapeutic areas, cementing its status as a vital tool in modern biomedical research. As the scientific community delves deeper into kinase biology, compounds like Tyrphostin 47 will undoubtedly play a central role in shaping future treatments.